Cas no 59974-40-2 (Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)-)

• Product Name: Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)-
• CAS No: 59974-40-2
• MF: C₁₆H₁₉Cl
• MW: 246.775063753128
• CID: 4057947
• PubChem ID: 2829796
• Update Time: 2025-04-22

Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)adamantane
• SCHEMBL18705090
• 59974-40-2

• Inchi： 1S/C16H19Cl/c17-15-3-1-14(2-4-15)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10H2
• InChI Key： DNCPFBCUQVXYAA-UHFFFAOYSA-N
• SMILES： C12(C3=CC=C(Cl)C=C3)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 246.1175283Da
• Monoisotopic Mass: 246.1175283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų